Cas no 2580128-29-4 (rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate)

• Product Name: rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate
• CAS No: 2580128-29-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5658264
• PubChem ID: 165889229
• Update Time: 2025-07-17

rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate
• 2580128-29-4
• EN300-27726202

• Inchi： 1S/C11H19NO3/c1-2-14-11(13)9-4-6-15-10(9)8-3-5-12-7-8/h8-10,12H,2-7H2,1H3/t8?,9-,10+/m1/s1
• InChI Key： HVCFUGRDXGHARP-XVBQNVSMSA-N
• SMILES： O1CC[C@@H](C(=O)OCC)[C@@H]1C1CNCC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate

Comprehensive Overview of rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate (CAS No. 2580128-29-4)

The compound rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate (CAS No. 2580128-29-4) is a chiral ester derivative with a unique structural framework combining pyrrolidine and oxolane moieties. This molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a building block for bioactive molecules. The stereochemistry at the 2R,3S positions and the presence of a pyrrolidin-3-yl group make it a versatile intermediate for asymmetric synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

In recent years, the demand for chiral intermediates like rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate has surged, driven by advancements in enantioselective catalysis and green chemistry. The compound’s oxolane-carboxylate backbone is particularly valuable for designing prodrugs and metabolically stable analogs. A key trend in 2023-2024 is the integration of such scaffolds into AI-driven drug design platforms, where computational models predict their binding affinities for neurotransmitter receptors. This aligns with growing searches for "pyrrolidine derivatives in CNS drugs" and "oxolane-based chiral auxiliaries" in scientific databases.

Synthetic routes to CAS No. 2580128-29-4 often involve stereocontrolled cyclization of pyrrolidine precursors followed by esterification. A 2023 study highlighted its role in optimizing oral bioavailability of candidate molecules, addressing frequent queries like "improving drug solubility with heterocyclic esters". The ethyl carboxylate group enhances lipophilicity, a property critical for blood-brain barrier (BBB) penetration—a hotspot in neurodegenerative disease research. Notably, the 2R,3S configuration has shown higher selectivity in enzyme inhibition assays compared to other stereoisomers.

From an industrial perspective, rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate is manufactured under GMP conditions to meet the standards of preclinical development. Analytical methods such as HPLC chiral separation and X-ray crystallography are employed to verify its purity and stereochemical integrity. The compound’s stability under physiological pH conditions makes it suitable for formulation studies, a topic trending in pharma forums. Additionally, its scalable synthesis aligns with the industry’s shift toward cost-effective chiral pools.

Emerging applications include its use as a ligand in transition-metal catalysis and as a template for peptide mimetics. The pyrrolidine-oxolane hybrid structure is also being investigated for ion channel modulation, reflecting searches like "small molecules for pain management". Environmental considerations are addressed through biodegradable solvent systems in its production, resonating with the sustainable chemistry movement. As of 2024, patent filings related to this compound focus on neuroprotective agents and cognitive enhancers, underscoring its commercial potential.

In summary, rac-ethyl (2R,3S)-2-(pyrrolidin-3-yl)oxolane-3-carboxylate (CAS No. 2580128-29-4) represents a multifaceted tool for modern medicinal chemistry. Its synergy with computational drug discovery, green synthesis, and CNS-targeted therapeutics positions it at the forefront of interdisciplinary research. Future directions may explore its crystal engineering properties and polypharmacology profiles, answering prevalent queries about "multi-target drug design" in the AI era.